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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amberlite™ SR1L Na is a gel-type strong acid cation exchange resin, characterized by its
sulfonated polystyrene-divinylbenzene copolymer matrix. This resin is widely recognized for its
excellent physical, chemical, and thermal stability, making it a robust option for various
applications, including water softening and pharmaceutical processes.[1][2] This technical
guide provides an in-depth analysis of the thermal and chemical stability of Amberlite™ SR1L
Na, offering critical data and experimental methodologies for professionals in research and
drug development.

Core Properties

Amberlite™ SR1L Na is a gel-type strong acid cation exchange resin.[1][2] Its foundation is a
cross-linked copolymer of styrene and divinylbenzene, with sulfonic acid functional groups.[1]
This structure imparts high exchange capacity and favorable kinetics.[1][2] The resin is typically
supplied as amber, translucent spherical beads in the sodium (Na+) ionic form.[1]

Thermal Stability

Amberlite™ SR1L Na exhibits high thermal stability, suitable for a range of operating
temperatures.
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Quantitative Thermal Stability Data

Parameter Value Reference

Maximum Operating
120°C (248°F) --INVALID-LINK--
Temperature

Note: Data for the closely related TapTec™ SR1L Na resin is used as a direct indicator of
performance.

Experimental Protocol: Thermogravimetric Analysis
(TGA)

Thermogravimetric Analysis is a standard method to determine the thermal stability of
polymers. The protocol below is a representative method for assessing ion exchange resins.

o Sample Preparation: Condition the Amberlite™ SR1L Na resin sample at 23 + 2°C and 50 *
5% relative humidity for at least 24 hours.

o Apparatus: Utilize a thermogravimetric analyzer equipped with a nitrogen or air purge
system.

e Procedure: a. Place a 5-10 mg sample of the conditioned resin into the TGA sample pan. b.
Purge the instrument with dry nitrogen at a flow rate of 50-100 mL/min for approximately 30
minutes to establish an inert atmosphere. c. Initiate a heating program from ambient
temperature to 150°C at a rate of 10°C/min. d. Hold the temperature at 150°C for 30 minutes
to ensure the removal of residual moisture. e. Continue heating from 150°C to 800°C at a
rate of 10°C/min.

o Data Analysis: Record the sample weight as a function of temperature. The onset of
significant weight loss after the drying phase indicates the beginning of thermal
decomposition of the polymer matrix or functional groups.

Chemical Stability

Amberlite™ SR1L Na is characterized by its excellent chemical stability across a broad pH
range and resistance to many common chemicals.
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itative Chemical Stabil

Parameter Value/Rating Reference

pH Stability Range 0-14 --INVALID-LINK--
Caution: Strong oxidizing
agents such as nitric acid can

Oxidizing Agents cause resin degradation, --INVALID-LINK--

potentially leading to a violent

exothermic reaction.

Note: The pH stability range is based on data for a similar strong acid cation resin from the

same manufacturer.

Compatibility with Organic Solvents

While a specific chemical compatibility chart for Amberlite™ SR1L Na with a wide range of

organic solvents is not readily available from the manufacturer, data on the swelling of the base

polymer, polystyrene-divinylbenzene, provides valuable insight into its compatibility. Minimal

swelling generally indicates good chemical resistance.

Solvent

Swelling Volume (mL/g) of
Polystyrene (1% DVB)

Inferred Compatibility

Methanol (MeOH) 1.6 Good
Ethanol (EtOH) 1.7 Good
Acetonitrile (MeCN) 3.2 Good
Dichloromethane (DCM) 8.3 Poor
Toluene 8.5 Poor
N,N-Dimethylformamide (DMF) 5.6 Fair

Tetrahydrofuran (THF) 8.8 Poor
Dioxane 7.8 Poor

Dimethyl sulfoxide (DMSO)

Data not available
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Data adapted from Rapp Polymere GmbH for polystyrene with 1% divinylbenzene cross-
linking. Amberlite™ SR1L Na has a different degree of cross-linking which will affect swelling
behavior.

Experimental Protocol: Chemical Compatibility (Swelling
and Leaching Study)

This protocol outlines a method to assess the chemical stability of Amberlite™ SR1L Na with
specific chemicals of interest.

Sample Preparation: Wash the resin with deionized water to remove any preservatives and
dry to a constant weight at a temperature that does not exceed its thermal limit (e.g., 60°C).

o Swelling Test: a. Place a known mass (e.g., 1 gram) of the dried resin into a graduated
cylinder. b. Add a specific volume of the test solvent. c. Allow the resin to equilibrate with the
solvent for 24 hours at a controlled temperature. d. Measure the final volume of the swollen
resin. e. Calculate the swelling ratio as the change in volume per gram of dry resin.

o Leaching Test: a. After the swelling test, decant the solvent. b. Analyze the solvent using
appropriate analytical techniques (e.g., HPLC, GC-MS, or TOC analysis) to identify and
quantify any leached substances from the resin matrix or functional groups.

o Integrity Test: a. After solvent exposure, wash the resin with a suitable intermediate solvent
(if necessary) and then with deionized water. b. Visually inspect the resin beads under a
microscope for any signs of physical degradation such as cracking or discoloration. c.
Measure the ion exchange capacity of the exposed resin using a standard titration method to
determine if there has been any loss of functionality.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols for assessing the
stability of Amberlite™ SR1L Na.

Caption: Workflow for Thermal Stability Assessment using TGA.

Caption: Workflow for Chemical Stability and Compatibility Assessment.
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Summary and Recommendations

Amberlite™ SR1L Na is a thermally and chemically robust strong acid cation exchange resin,
making it a reliable choice for demanding applications. Its operational temperature limit of
120°C and stability across the entire pH range provide a wide operational window.

However, caution is strongly advised when working with strong oxidizing agents, as they can
degrade the resin. For applications involving organic solvents, it is recommended that
researchers conduct in-house compatibility studies, following the protocols outlined in this
guide, to ensure the integrity and performance of the resin are not compromised. Particular
attention should be paid to solvents that cause significant swelling of the polystyrene-
divinylbenzene matrix, such as dichloromethane, toluene, and tetrahydrofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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